Sibrafiban
Sibrafiban
Sibrafiban is a N-acylglycine.
Brand Name:
Vulcanchem
CAS No.:
172927-65-0
VCID:
VC20937662
InChI:
InChI=1S/C20H28N4O6/c1-3-29-17(25)12-30-16-8-10-24(11-9-16)20(27)13(2)22-19(26)15-6-4-14(5-7-15)18(21)23-28/h4-7,13,16,28H,3,8-12H2,1-2H3,(H2,21,23)(H,22,26)
SMILES:
CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N
Molecular Formula:
C20H28N4O6
Molecular Weight:
420.5 g/mol
Sibrafiban
CAS No.: 172927-65-0
Cat. No.: VC20937662
Molecular Formula: C20H28N4O6
Molecular Weight: 420.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sibrafiban is a N-acylglycine. |
|---|---|
| CAS No. | 172927-65-0 |
| Molecular Formula | C20H28N4O6 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | ethyl 2-[1-[2-[[4-(N'-hydroxycarbamimidoyl)benzoyl]amino]propanoyl]piperidin-4-yl]oxyacetate |
| Standard InChI | InChI=1S/C20H28N4O6/c1-3-29-17(25)12-30-16-8-10-24(11-9-16)20(27)13(2)22-19(26)15-6-4-14(5-7-15)18(21)23-28/h4-7,13,16,28H,3,8-12H2,1-2H3,(H2,21,23)(H,22,26) |
| Standard InChI Key | WBNUCLPUOSXSNJ-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)/C(=N/O)/N |
| SMILES | CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N |
| Canonical SMILES | CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N |
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